8-CPT-cAMP-AM

• Molecular Formula: C19H19ClN5O8PS
• Molecular Weight: 543.9 g/mol
• InChI: InChI=1S/C19H19ClN5O8PS/c1-9(26)29-8-31-34(28)30-6-12-15(33-34)14(27)18(32-12)25-17-13(16(21)22-7-23-17)24-19(25)35-11-4-2-10(20)3-5-11/h2-5,7,12,14-15,18,27H,6,8H2,1H3,(H2,21,22,23)/t12-,14+,15?,18-,34?/m1/s1
• InChIKey: XXDWNMLPFMCWLU-IONFDMSLSA-N

Challenge: Achieving quantitative intracellular delivery of cAMP analogues without off-target adenylate cyclase activation or partial effector selectivity. Solution: 8-CPT-cAMP-AM, a bioactivatable acetoxymethyl ester prodrug of 8-CPT-cAMP. - **Superior potency:** Up to 100-fold greater activity than 8-CPT-cAMP in T-84 chloride secretion assays. - **Dual effector activation:** Active metabolite activates PKA (Ka 0.05 µM) and Epac; unlike Epac-selective 8-pCPT-2′-O-Me-cAMP-AM (EC50 >10 µM for PKA). - **Signal amplification:** Inhibits PDE VA/III/IV (IC50 0.9-25 µM), creating feed-forward cAMP enhancement. - **Rapid loading:** Quantitative intracellular release within 60 min in C6 glioma cells.

8-CPT-cAMP-AM Overview

8-CPT-cAMP-AM (8-(4-Chlorophenylthio)-cAMP, acetoxymethyl ester; CAS 663941-66-0) is a bioactivatable, membrane-permeant prodrug of the cAMP analogue 8-CPT-cAMP. The acetoxymethyl (AM) ester masks the charged phosphate group, enabling passive diffusion across lipid bilayers. Intracellular esterases hydrolyze the AM group, releasing the active 8-CPT-cAMP, which activates cAMP-dependent protein kinase (PKA), cGMP-dependent protein kinase (PKG), and the exchange protein directly activated by cAMP (Epac) [1]. It is deployed when efficient intracellular delivery of a dual PKA/Epac agonist is required without concomitant adenylate cyclase stimulation [2].

1Membrane-permeable prodrug for intracellular delivery

2Esterase-dependent release of active 8-CPT-cAMP

3Dual PKA/Epac agonism without receptor stimulation

• [1] Kruppa J, Keely S, Schwede F, Schultz C, Barrett KE, Jastorff B. Bioactivatable derivatives of 8-substituted cAMP-analogues. Bioorg Med Chem Lett. 1997;7(7):945-948. View Source
• [2] BIOLOG Life Science Institute. 8-CPT-cAMP-AM product page. Cat. No. C 056. View Source

Why 8-CPT-cAMP-AM Cannot Be Substituted

Superficially similar cAMP analogues (e.g., 8-CPT-cAMP, 8-Br-cAMP, DBcAMP) are often treated as interchangeable, but their membrane permeability, intracellular release kinetics, and effector selectivity differ profoundly. The AM-ester pro-moiety of 8-CPT-cAMP-AM is critical; without it, 8-CPT-cAMP itself exhibits only limited membrane passage [1]. Conversely, alternative AM-ester prodrugs (e.g., 8-pCPT-2′-O-Me-cAMP-AM) possess divergent PKA/Epac selectivity, rendering a simple “any AM-ester will do” assumption invalid . These distinctions directly determine experimental outcomes and thus must govern procurement decisions.

Non-AM parent cAMP analogues8-CPT-cAMP and 8-Br-cAMP show limited membrane passage; intracellular availability may differ substantially.

Epac-selective AM-ester prodrugs8-pCPT-2′-O-Me-cAMP-AM fails to activate PKA, potentially eliminating PKA-dependent readouts.

Class-level substitution assumptionAny AM-ester or cAMP analogue may not reproduce the dual delivery and dual-effector activation profile.

• [1] Bartsch M, Zorn-Kruppa M, Kühl N, Genieser HG, Schwede F, Jastorff B. Bioactivatable, membrane-permeant analogs of cyclic nucleotides as biological tools for growth control of C6 glioma cells. Biol Chem. 2003 Sep;384(9):1321-6. doi: 10.1515/BC.2003.148. PMID: 14515995. View Source

Comparative Evidence for 8-CPT-cAMP-AM

Cellular Potency in Chloride Secretion

In a direct head-to-head comparison using T‑84 human colonic epithelial cells, the AM‑ester prodrugs of four 8‑substituted cAMP analogues (including 8‑CPT‑cAMP‑AM) induced chloride secretion with up to 100‑fold greater potency than the corresponding non‑modified parent compounds [REFS‑1]. This demonstrates that the AM‑ester modification is the principal driver of cellular activity, not merely an inert delivery auxiliary.

Chloride secretion potency

Head-to-head

Up to 100‑fold greater potency vs. parent

Supports prodrug-driven intracellular pathway activation in epithelial models

T-84 colonic epithelial cells; short-circuit current readout

Evidence Dimension	Potency to induce chloride secretion (T‑84 cell monolayer)
Target Compound Data	8‑CPT‑cAMP‑AM: up to 100‑fold more potent than parent
Comparator Or Baseline	8‑CPT‑cAMP (non‑AM parent compound)
Quantified Difference	Up to 100‑fold greater potency
Conditions	T‑84 human colonic epithelial cell line; chloride secretion measured by short‑circuit current

Why This Matters

Procurement of the AM‑ester prodrug is mandatory when experiments demand robust intracellular cAMP effector activation at low extracellular concentrations that would be insufficient for the parent compound.

• [1] Kruppa J, Keely S, Schwede F, Schultz C, Barrett KE, Jastorff B. Bioactivatable derivatives of 8-substituted cAMP-analogues. Bioorg Med Chem Lett. 1997;7(7):945-948. View Source

Intracellular Uptake in Glioma Cells

HPLC analysis demonstrated that the AM‑ester analogues (including 8‑CPT‑cAMP‑AM) penetrate quantitatively into rat C6 glioma cells and generate high intracellular concentrations of the corresponding parent cyclic nucleotide within 60 min [REFS‑1]. In contrast, the non‑AM parent compounds (8‑Br‑cAMP, DBcAMP, 8‑CPT‑cAMP) showed substantially lower intracellular accumulation under identical conditions, and long‑term growth inhibition was only marginally improved by the AM‑ester modification for 8‑Br‑cAMP or DBcAMP [REFS‑1].

Intracellular accumulation

Head-to-head

Quantitative penetration within 60 min; limited uptake for non-AM parents

Confirms esterase-dependent accumulation essential for acute signaling studies

C6 glioma cells; HPLC quantification

Evidence Dimension	Intracellular accumulation of parent cyclic nucleotide (HPLC quantification)
Target Compound Data	8‑CPT‑cAMP‑AM (as representative AM‑ester): quantitative penetration, high parent compound generated within 60 min
Comparator Or Baseline	Non‑AM parent compounds (8‑CPT‑cAMP, 8‑Br‑cAMP, DBcAMP): limited intracellular accumulation
Quantified Difference	Qualitative description of quantitative penetration vs. limited uptake; exact percentage not specified in abstract
Conditions	Rat C6 glioma cell line; HPLC analysis of cell lysates

Why This Matters

This provides direct evidence that the AM‑ester modification is necessary and sufficient to deliver pharmacologically effective intracellular concentrations of the cAMP analogue within a timeframe relevant for acute signaling experiments.

• [1] Bartsch M, Zorn-Kruppa M, Kühl N, Genieser HG, Schwede F, Jastorff B. Bioactivatable, membrane-permeant analogs of cyclic nucleotides as biological tools for growth control of C6 glioma cells. Biol Chem. 2003 Sep;384(9):1321-6. doi: 10.1515/BC.2003.148. PMID: 14515995. View Source

Dual PKA/Epac Activation Selectivity

8‑CPT‑cAMP, the active metabolite of 8‑CPT‑cAMP‑AM, activates PKA with a Ka of 0.05 µM and also stimulates Epac [REFS‑1], making it a dual‑effector tool. In contrast, 8‑pCPT‑2′‑O‑Me‑cAMP‑AM activates Epac1 with an EC50 of 2.2 µM but does not activate PKA (EC50 >10 µM) [REFS‑2]. This orthogonal selectivity profile means that substitution of 8‑CPT‑cAMP‑AM with the Epac‑selective analogue will completely eliminate PKA‑dependent readouts.

PKA/Epac selectivity

Cross-study comparable

PKA Ka 0.05 µM; Epac-selective analogue EC50 >10 µM for PKA

Establishes dual-effector profile; Epac-selective prodrug yields divergent pathway engagement

In vitro kinase and cell-based readouts

Evidence Dimension	PKA vs. Epac activation selectivity
Target Compound Data	8‑CPT‑cAMP (active metabolite of 8‑CPT‑cAMP‑AM): PKA Ka 0.05 µM; also activates PKG (Ka 0.11 µM) and Epac
Comparator Or Baseline	8‑pCPT‑2′‑O‑Me‑cAMP (active metabolite of 8‑pCPT‑2′‑O‑Me‑cAMP‑AM): Epac1 EC50 2.2 µM; PKA EC50 >10 µM
Quantified Difference	≥200‑fold selectivity window for PKA activation (8‑CPT‑cAMP‑AM) vs. PKA‑silent Epac activation (8‑pCPT‑2′‑O‑Me‑cAMP‑AM)
Conditions	In vitro kinase activation assays; cell‑based Epac‑Rap1 and PKA‑CREB readouts

Why This Matters

Researchers must choose 8‑CPT‑cAMP‑AM when both PKA and Epac signaling are required; selecting the Epac‑selective analogue instead will yield false‑negative results for PKA‑dependent processes.

• [1] Bertin Bioreagent. 8-CPT-Cyclic AMP (sodium salt) product data sheet. Ka = 0.05 µM (PKA), 0.11 µM (PKG). View Source

Active Metabolite PDE Inhibition

The active metabolite 8‑CPT‑cAMP inhibits cyclic GMP‑specific phosphodiesterase PDE VA with an IC50 of 0.9 µM, and also inhibits PDE III (IC50 24 µM) and PDE IV (IC50 25 µM) [REFS‑1]. This PDE inhibitory activity, combined with PKA/Epac agonism, creates a feed‑forward mechanism that simultaneously elevates endogenous cAMP levels and activates downstream effectors. Neither 8‑Br‑cAMP, DBcAMP, nor 8‑pCPT‑2′‑O‑Me‑cAMP possess comparable PDE‑inhibitory potency at sub‑micromolar concentrations.

PDE VA inhibition

Class-level inference

IC50 0.9 µM

Reported PDE-inhibitory activity may amplify endogenous cAMP beyond direct kinase activation

PDE III/IV IC50 24‑25 µM; comparator analogues lack sub‑µM PDE inhibition

Evidence Dimension	PDE VA inhibition (IC50)
Target Compound Data	8‑CPT‑cAMP (active metabolite): PDE VA IC50 0.9 µM; PDE III IC50 24 µM; PDE IV IC50 25 µM
Comparator Or Baseline	8‑pCPT‑2′‑O‑Me‑cAMP: no reported PDE inhibition at comparable concentrations; 8‑Br‑cAMP: weak PDE inhibition
Quantified Difference	8‑CPT‑cAMP is a low‑micromolar PDE VA inhibitor; comparator analogues lack this activity
Conditions	In vitro enzymatic PDE inhibition assays

Why This Matters

This multi‑mechanism activity makes 8‑CPT‑cAMP‑AM a more comprehensive cAMP pathway activator, justifying its selection when maximal pathway engagement is required beyond simple receptor‑level agonism.

• [1] GLPbio. 8-CPT-Cyclic AMP (sodium salt) product page. Ka = 0.05 µM (PKA), 0.11 µM (PKG); PDE VA IC50 0.9 µM. View Source

8-CPT-cAMP-AM Application Scenarios

PKA/Epac Co-activation in Intact Cells

When experimental design requires concurrent activation of both PKA and Epac effector arms without receptor‑mediated cAMP elevation, 8‑CPT‑cAMP‑AM is the agent of choice. Its active metabolite activates PKA (Ka 0.05 µM) and Epac, while the AM‑ester ensures quantitative intracellular delivery within 60 min [REFS‑1][REFS‑2]. The Epac‑selective analogue 8‑pCPT‑2′‑O‑Me‑cAMP‑AM fails to engage PKA (EC50 >10 µM), making it unsuitable for this purpose [REFS‑3].

Epithelial Ion Transport Studies

In T‑84 colonic epithelial cells, 8‑CPT‑cAMP‑AM exhibits up to 100‑fold greater potency than 8‑CPT‑cAMP in stimulating chloride secretion [REFS‑4]. This property makes it invaluable for ion transport studies where low nanomolar‑range concentrations are desirable to minimize off‑target effects, particularly in Ussing chamber or voltage‑clamp preparations.

Growth Regulation in Glial and Neural Cells

The quantitative intracellular delivery and sustained release of active 8‑CPT‑cAMP make the AM‑ester prodrug suitable for chronic treatment paradigms. In C6 glioma cells, AM‑ester analogues achieve high intracellular parent compound levels within 60 min [REFS‑2]; however, the magnitude of growth inhibition should be directly compared with non‑AM controls, as the enhancement for 8‑Br‑cAMP‑AM and DBcAMP‑AM was modest [REFS‑2].

Maximal cAMP Pathway Engagement

When the experimental goal is maximal cAMP pathway output – including both direct kinase activation and protection of endogenous cAMP from degradation – 8‑CPT‑cAMP‑AM offers a unique advantage. Its active metabolite inhibits PDE VA (IC50 0.9 µM), PDE III (IC50 24 µM), and PDE IV (IC50 25 µM) [REFS‑1], creating a feed‑forward loop that amplifies the cAMP signal beyond what PKA/Epac activation alone can achieve.

Application

Selection Property

Validation Focus

PKA/Epac co-activation in intact cells

Membrane-permeable dual-agonist prodrug

Verify PKA and Epac target engagement in cell-based assays

Epithelial ion transport studies

High-potency intracellular delivery in epithelial models

Confirm prodrug activation and pathway response in Ussing chamber preparations

Growth regulation in glial/neural cells

Sustained intracellular cAMP analogue release

Compare growth modulation vs. non-AM parent compounds in chronic treatment models

Maximal cAMP pathway engagement

Combined PKA/Epac agonism and reported PDE inhibition

Evaluate endogenous cAMP elevation and feed-forward signal amplification

• [1] GLPbio. 8-CPT-Cyclic AMP (sodium salt) product page. Ka = 0.05 µM (PKA), 0.11 µM (PKG); PDE VA IC50 0.9 µM. View Source
• [2] Bartsch M, Zorn-Kruppa M, Kühl N, Genieser HG, Schwede F, Jastorff B. Bioactivatable, membrane-permeant analogs of cyclic nucleotides as biological tools for growth control of C6 glioma cells. Biol Chem. 2003 Sep;384(9):1321-6. doi: 10.1515/BC.2003.148. PMID: 14515995. View Source
• [3] Kruppa J, Keely S, Schwede F, Schultz C, Barrett KE, Jastorff B. Bioactivatable derivatives of 8-substituted cAMP-analogues. Bioorg Med Chem Lett. 1997;7(7):945-948. View Source